Cas no 1806806-84-7 (2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-methanol)

• Product Name: 2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-methanol
• CAS No: 1806806-84-7
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4852610
• Update Time: 2025-06-08

2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C7H7ClF2N2O/c8-4-1-3(6(9)10)5(2-13)12-7(4)11/h1,6,13H,2H2,(H2,11,12)
• InChI Key： CLUVOHMDNBUGOI-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(CO)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-methanol

Introduction to 2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-methanol (CAS No. 1806806-84-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-methanol, identified by its CAS number 1806806-84-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug discovery. The presence of multiple functional groups, including an amino group, a chloro substituent, a difluoromethyl group, and a hydroxymethyl moiety, makes this molecule a versatile scaffold for synthetic chemists and pharmacologists.

The amino group at the 2-position and the hydroxymethyl group at the 6-position provide opportunities for further derivatization, enabling the construction of more complex molecular architectures. The chloro substituent at the 3-position serves as a reactive handle for nucleophilic substitution reactions, facilitating the introduction of additional functional groups. Meanwhile, the difluoromethyl group at the 5-position is a key feature that enhances metabolic stability and bioavailability, a critical consideration in drug design. These structural elements collectively contribute to the compound's potential as a building block for novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of pyridine derivatives in drug discovery. Studies have demonstrated that compounds incorporating pyridine moieties often exhibit potent interactions with biological targets, including enzymes and receptors. The unique electronic properties of the nitrogen atom in pyridine allow for strong hydrogen bonding interactions, which are crucial for binding affinity. Additionally, the presence of electron-withdrawing groups such as chloro and difluoromethyl can modulate the electronic landscape of the molecule, influencing its reactivity and binding mode.

In particular, 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-methanol has been investigated for its potential applications in the development of kinase inhibitors. Kinases are enzymes that play essential roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By targeting kinases with small molecule inhibitors, it is possible to modulate these pathways and restore normal cellular function. The structural features of this compound make it an attractive candidate for designing kinase inhibitors due to its ability to interact with key residues in the active site of these enzymes.

One notable area of research involves the use of this compound as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, researchers have explored its utility in generating derivatives with improved solubility or selectivity. The hydroxymethyl group, in particular, has been exploited for further functionalization through etherification or esterification reactions, leading to compounds with altered physicochemical properties. Such modifications are essential for optimizing drug-like characteristics, such as bioavailability and tissue distribution.

The difluoromethyl group, another key structural feature, has been extensively studied for its ability to enhance metabolic stability. Fluorine atoms are known to influence electronic distributions within molecules, often increasing resistance to enzymatic degradation. This property is particularly valuable in drug development, where prolonged half-life can lead to improved therapeutic efficacy. Furthermore, fluorinated compounds have been shown to exhibit enhanced binding affinities due to their ability to engage hydrophobic pockets or participate in halogen bonding interactions.

Recent studies have also explored the potential of 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-methanol in fragment-based drug discovery (FBDD). FBDD is an approach that relies on identifying small molecular fragments capable of binding to biological targets with high affinity. These fragments can then be optimized through iterative rounds of modification to generate lead compounds. The simplicity of this compound's structure makes it an ideal candidate for such studies, allowing researchers to rapidly screen libraries of derivatives and identify promising candidates for further development.

The versatility of this compound extends beyond kinase inhibition; it has also been investigated as a potential scaffold for antiviral and anti-inflammatory agents. Pyridine derivatives are known to interact with viral proteases and enzymes involved in inflammatory pathways, making them attractive candidates for therapeutic intervention. For example, modifications to the amino group or introduction of additional substituents can alter binding interactions with viral proteins or inflammatory mediators.

In conclusion,2-amino-3-chloro-5-(difluoromethyl)pyridine-6-methanol (CAS No. 1806806-84-7) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features provide multiple opportunities for synthetic elaboration and functionalization, making it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.